N-​Phenyl-​p-​phenylenediamine(p-Anilinoaniline) N-​Phenyl-​p-​phenylenediamine(p-Anilinoaniline) N-phenyl-p-phenylenediamine appears as odorless purple-black solid or flake or dark purple chips. (NTP, 1992)
P-aminodiphenylamine is an aromatic amine that is the 4-amino derivative of diphenylamine. It has a role as an allergen. It is a secondary amino compound and an aromatic amine. It derives from a diphenylamine.
Brand Name: Vulcanchem
CAS No.: 101-54-2
VCID: VC0046282
InChI: InChI=1S/C12H12N2/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,14H,13H2
SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)N
Molecular Formula: C12H12N2
C6H5NHC6H4NH2
C12H12N2
Molecular Weight: 184.24 g/mol

N-​Phenyl-​p-​phenylenediamine(p-Anilinoaniline)

CAS No.: 101-54-2

Reference Standards

VCID: VC0046282

Molecular Formula: C12H12N2
C6H5NHC6H4NH2
C12H12N2

Molecular Weight: 184.24 g/mol

N-​Phenyl-​p-​phenylenediamine(p-Anilinoaniline) - 101-54-2

CAS No. 101-54-2
Product Name N-​Phenyl-​p-​phenylenediamine(p-Anilinoaniline)
Molecular Formula C12H12N2
C6H5NHC6H4NH2
C12H12N2
Molecular Weight 184.24 g/mol
IUPAC Name 4-N-phenylbenzene-1,4-diamine
Standard InChI InChI=1S/C12H12N2/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,14H,13H2
Standard InChIKey ATGUVEKSASEFFO-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)NC2=CC=C(C=C2)N
Canonical SMILES C1=CC=C(C=C1)NC2=CC=C(C=C2)N
Boiling Point 669 °F at 760 mm Hg (NTP, 1992)
354.0 °C
354 °C
Colorform Needles (alcohol)
Purple powder
Purple needles
Density 1.15 (NTP, 1992)
1.1 at 100 °C
1.09 g/cm³
Flash Point 380 °F (NTP, 1992)
193 °C
Melting Point 163 to 167 °F (NTP, 1992)
66.0 °C
75 °C
Physical Description N-phenyl-p-phenylenediamine appears as odorless purple-black solid or flake or dark purple chips. (NTP, 1992)
Liquid; OtherSolid; PelletsLargeCrystals
PURPLE CRYSTALLINE POWDER OR NEEDLES
Description N-phenyl-p-phenylenediamine appears as odorless purple-black solid or flake or dark purple chips. (NTP, 1992)
P-aminodiphenylamine is an aromatic amine that is the 4-amino derivative of diphenylamine. It has a role as an allergen. It is a secondary amino compound and an aromatic amine. It derives from a diphenylamine.
Related CAS 2198-59-6 (mono-hydrochloride)
4698-29-7 (sulfate [2:1])
Solubility less than 1 mg/mL at 66° F (NTP, 1992)
Slightly soluble in water, chloroform; very soluble in ethanol; soluble in diethyl ether, ligroin
Soluble in alcohol and acetone
Insoluble in water; soluble in oxygenated solvents
Solubility: 500 mg/L at 20 °C and pH 8.9
In water, 1.78X10+3 mg/L at 25 °C (est)
Solubility in water, g/100ml at 20 °C: 0.05
Synonyms 4-aminodiphenylamine
4-aminodiphenylamine monohydrochloride
4-aminodiphenylamine sulfate
4-aminodiphenylamine sulfate (2:1)
N-phenyl-1,4-benzenediamine
N-phenyl-p-phenylenediamine
p-aminodiphenylamine
p-anilinoaniline
para-aminodiphenylamine
Semidine
Vapor Pressure 1.21e-05 mmHg
1.21X10-5 mm Hg at 25 °C (extrapolated)
Vapor pressure, Pa at 20 °C: 0.000076
PubChem Compound 7564
Last Modified Nov 11 2021
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